1-Naphthalenesulfonic acid, 6-diazo-5,6-dihydro-5-oxo-, ester with 4,4',4''-methylidynetris(phenol)

• CAS No.: 138636-86-9
• Molecular Formula: C29H22N2O7S
• Molecular Weight: 542.6 g/mol
• IUPAC Name: 4-[bis(4-hydroxyphenyl)methyl]phenol;2-diazonio-5-sulfonaphthalen-1-olate
• InChI: InChI=1S/C19H16O3.C10H6N2O4S/c20-16-7-1-13(2-8-16)19(14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15;11-12-8-5-4-6-7(10(8)13)2-1-3-9(6)17(14,15)16/h1-12,19-22H;1-5H,(H-,13,14,15,16)
• InChI Key: PECUOIHMXYYUQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2[O-])[N+]#N)C(=C1)S(=O)(=O)O.C1=CC(=CC=C1C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)O)O

Description

1-Naphthalenesulfonic acid, 6-diazo-5,6-dihydro-5-oxo-, ester with 4,4’,4’'-methylidynetris(phenol) is a complex organic compound with the molecular formula C19H16O3.xC10H6N2O4S

Preparation Methods

The synthesis of 1-Naphthalenesulfonic acid, 6-diazo-5,6-dihydro-5-oxo-, ester with 4,4’,4’'-methylidynetris(phenol) involves multiple steps, including esterification, coupling, and diazotization reactions . The reaction conditions typically require controlled temperatures, specific catalysts, and precise pH levels to ensure the desired product is obtained. Industrial production methods may involve large-scale reactors and continuous flow processes to optimize yield and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can alter its functional groups, leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Naphthalenesulfonic acid, 6-diazo-5,6-dihydro-5-oxo-, ester with 4,4’,4’'-methylidynetris(phenol) has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.

Medicine: Investigated for its potential therapeutic properties and as a component in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It can bind to certain enzymes or receptors, altering their activity and leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Compared to other similar compounds, 1-Naphthalenesulfonic acid, 6-diazo-5,6-dihydro-5-oxo-, ester with 4,4’,4’'-methylidynetris(phenol) stands out due to its unique structural features and versatile applications. Similar compounds include:

• 1-Naphthalenesulfonic acid, 6-diazo-5,6-dihydro-5-oxo-, ester with 4,4’,4’'-ethylidynetris(phenol)
• 1-Naphthalenesulfonic acid, 6-diazo-5,6-dihydro-5-oxo-, ester with 4-cyclohexyl-2,6-bis(4-hydroxyphenyl)methylphenol .

These compounds share similar core structures but differ in their substituents, leading to variations in their chemical properties and applications.